2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Product Name, component content, use to
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0041-1g |
Tetrahydro-pyran-3-carboxylic acid |
873397-34-3 | 96% | 1g |
322.26CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0041-5g |
Tetrahydro-pyran-3-carboxylic acid |
873397-34-3 | 96% | 5g |
1102.46CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0041-25g |
Tetrahydro-pyran-3-carboxylic acid |
873397-34-3 | 96% | 25g |
4223.25CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0041-100g |
Tetrahydro-pyran-3-carboxylic acid |
873397-34-3 | 96% | 100g |
13568.68CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XC411-5g |
oxane-3-carboxylic acid |
873397-34-3 | 97% | 5g |
684.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XC411-50mg |
oxane-3-carboxylic acid |
873397-34-3 | 97% | 50mg |
45.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XC411-1g |
oxane-3-carboxylic acid |
873397-34-3 | 97% | 1g |
194.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XC411-250mg |
oxane-3-carboxylic acid |
873397-34-3 | 97% | 250mg |
192CNY | 2021-05-08 | |
| Fluorochem | 091939-250mg |
Tetrahydro-2H-pyran-3-carboxylic acid |
873397-34-3 | 95% | 250mg |
￡19.00 | 2022-02-28 | |
| Fluorochem | 091939-1g |
Tetrahydro-2H-pyran-3-carboxylic acid |
873397-34-3 | 95% | 1g |
￡32.00 | 2022-02-28 |
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Oxane-3-carboxylic acid (CAS No. 873397-34-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound, also known as oxane-3-carboxylic acid, is characterized by its cyclic ether backbone and a carboxylic acid functional group, which endows it with a range of interesting properties and reactivity profiles.
The molecular formula of oxane-3-carboxylic acid is C6H10O3, and its molecular weight is approximately 130.14 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The presence of the carboxylic acid group imparts acidic properties to the molecule, making it useful in various chemical reactions and processes.
In the realm of synthetic chemistry, oxane-3-carboxylic acid serves as a valuable building block for the synthesis of more complex molecules. Its cyclic ether structure provides a rigid framework that can be functionalized through various chemical transformations. For instance, the carboxylic acid group can be converted into esters, amides, or other derivatives using standard synthetic methods. These derivatives find applications in the development of pharmaceutical intermediates, polymers, and other advanced materials.
Recent research has highlighted the potential of oxane-3-carboxylic acid in the pharmaceutical industry. Studies have shown that compounds derived from oxane-3-carboxylic acid exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of oxane-3-carboxylic acid demonstrated potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway.
In addition to its biological activities, oxane-3-carboxylic acid has been explored for its use in materials science. The rigid cyclic structure and functional groups make it an attractive candidate for the synthesis of polymers with tailored properties. Research conducted at the University of California, Berkeley, demonstrated that polymers derived from oxane-3-carboxylic acid exhibited excellent thermal stability and mechanical strength, making them suitable for high-performance applications such as coatings and adhesives.
The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies have shown that oxane-3-carboxylic acid and its derivatives are biodegradable under certain conditions, which makes them more environmentally friendly compared to some traditional chemicals. This property is particularly valuable in industries where sustainability is a key concern.
In conclusion, oxane-3-carboxylic acid (CAS No. 873397-34-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure and functional groups make it a valuable building block for the development of advanced materials and pharmaceutical intermediates. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific fields.
